Cas no 53101-19-2 (N-(2E)-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-2-ylideneacetamide)

• Product Name: N-(2E)-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-2-ylideneacetamide
• CAS No: 53101-19-2
• MF: C₁₁H₉N₃O₃S
• MW: 263.272460699081
• CID: 1584796
• PubChem ID: 745427
• Update Time: 2025-04-21

N-(2E)-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(4-nitrophenyl)-2-thiazolyl]-
• N-(2E)-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-2-ylideneacetamide
• MLS000727917
• CHEMBL1612348
• 53101-19-2
• N-[(2E)-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]acetamide
• Oprea1_421085
• N-(4-(4-Nitrophenyl)thiazol-2-yl)acetamide
• N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide
• DODOJPOJYPUJMW-UHFFFAOYSA-N
• AKOS001711996
• SCHEMBL9621679
• (E)-N-(4-(4-nitrophenyl)thiazol-2(3H)-ylidene)acetamide
• F0014-0140
• AKOS024574029
• 2-acetamido-4-(4'-nitrophenyl)-1,3-thiazole
• Oprea1_726136
• SMR000306612
• HMS2666H20

• Inchi： 1S/C11H9N3O3S/c1-7(15)12-11-13-10(6-18-11)8-2-4-9(5-3-8)14(16)17/h2-6H,1H3,(H,12,13,15)
• InChI Key： DODOJPOJYPUJMW-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC(=C1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.03657
• Monoisotopic Mass: 263.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 85.13